Cas no 110525-53-6 (1H-Imidazole-1-butanoicacid, 2-methyl-, ethyl ester)

• Product Name: 1H-Imidazole-1-butanoicacid, 2-methyl-, ethyl ester
• CAS No: 110525-53-6
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 160541
• PubChem ID: 3066545
• Update Time: 2025-04-19

1H-Imidazole-1-butanoicacid, 2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-butanoicacid, 2-methyl-, ethyl ester
• 4-(2-METHYLIMIDAZOL-1-YL)BUTYRIC ACID ETHYL ESTER
• ethyl 4-(2-methylimidazol-1-yl)butanoate
• 2-Methylimidazole-1-butyric acid ethyl ester
• Ethyl 2-methyl-1H-imidazol-1-ylbutanoate
• Imidazole-1-butyric acid,2-methyl-,ethyl ester
• 1H-Imidazole-1-butanoic acid, 2-methyl-, ethyl ester
• DTXSID70149278
• AKOS006238118
• Imidazole-1-butyric acid, 2-methyl-, ethyl ester
• SCHEMBL18366017
• 110525-53-6

• Inchi： 1S/C10H16N2O2/c1-3-14-10(13)5-4-7-12-8-6-11-9(12)2/h6,8H,3-5,7H2,1-2H3
• InChI Key： WBOLHIIQVPGIJV-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCN1C=CN=C1C)=O

Computed Properties

• Exact Mass: 196.12100
• Monoisotopic Mass: 196.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 334.3°Cat760mmHg
• Flash Point: 156°C
• Refractive Index: 1.513
• PSA: 44.12000
• LogP: 1.53480